Cas no 821784-81-0 (Benzamide, 3-[5-[(2-pyrrolidinylmethyl)amino]-3-pyridinyl]-)

• Product name: Benzamide, 3-[5-[(2-pyrrolidinylmethyl)amino]-3-pyridinyl]-
• CAS No: 821784-81-0
• MF: C₁₇H₂₀N₄O
• MW: 296.366903305054
• CID: 696814
• PubChem ID: 11623520

Benzamide, 3-[5-[(2-pyrrolidinylmethyl)amino]-3-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-[5-[(2-pyrrolidinylmethyl)amino]-3-pyridinyl]-
• 3-[5-(pyrrolidin-2-ylmethylamino)pyridin-3-yl]benzamide
• 3-(5-((Pyrrolidin-2-ylmethyl)amino)pyridin-3-yl)benzamide
• DTXSID60469634
• SCHEMBL4159891
• 821784-81-0

• Inchi： InChI=1S/C17H20N4O/c18-17(22)13-4-1-3-12(7-13)14-8-16(10-19-9-14)21-11-15-5-2-6-20-15/h1,3-4,7-10,15,20-21H,2,5-6,11H2,(H2,18,22)
• InChI Key： LMVDLAKTHWHLGE-UHFFFAOYSA-N
• SMILES： C1CC(NC1)CNC2=CN=CC(=C2)C3=CC(=CC=C3)C(=O)N

Computed Properties

• Exact Mass: 296.16371127g/mol
• Monoisotopic Mass: 296.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80Ų
• XLogP3: 1.5